Cas no 21539-52-6 (3-(butan-2-ylamino)propanenitrile)

• Product Name: 3-(butan-2-ylamino)propanenitrile
• CAS No: 21539-52-6
• MF: C₇H₁₄N₂
• MW: 126.199461460114
• CID: 1069798
• PubChem ID: 12252442
• Update Time: 2025-04-20

3-(butan-2-ylamino)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(sec-Butylamino)propanenitrile
• 3-[(butan-2-yl)amino]propanenitrile
• SCHEMBL11197516
• 3-(butan-2-ylamino)propanenitrile
• STL257131
• AKOS005289665
• BBL023160
• 21539-52-6

• MDL： MFCD01475812
• Inchi： 1S/C7H14N2/c1-3-7(2)9-6-4-5-8/h7,9H,3-4,6H2,1-2H3
• InChI Key： RZEBBRPGHWEYBX-UHFFFAOYSA-N
• SMILES： N(CCC#N)C(C)CC

Computed Properties

• Exact Mass: 126.11582
• Monoisotopic Mass: 126.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 35.8Ų

Experimental Properties

• PSA: 35.82

3-(butan-2-ylamino)propanenitrile Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT